Cas no 1160264-05-0 (3-Phenylpyrazolo[1,5-a]pyrimidine-6-carbaldehyde)

• Product Name: 3-Phenylpyrazolo[1,5-a]pyrimidine-6-carbaldehyde
• CAS No: 1160264-05-0
• MF: C₁₃H₉N₃O
• MW: 223.230062246323
• MDL: MFCD12197702
• CID: 4682590
• Update Time: 2025-06-14

3-Phenylpyrazolo[1,5-a]pyrimidine-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-phenylpyrazolo[1,5-a]pyrimidine-6-carbaldehyde
• pyrazolo[1,5-a]pyrimidine-6-carboxaldehyde, 3-phenyl-
• 3-Phenylpyrazolo[1,5-a]pyrimidine-6-carbaldehyde

• MDL： MFCD12197702
• Inchi： 1S/C13H9N3O/c17-9-10-6-14-13-12(7-15-16(13)8-10)11-4-2-1-3-5-11/h1-9H
• InChI Key： XJIDIIQALIVUPK-UHFFFAOYSA-N
• SMILES： O=CC1C=NC2=C(C=NN2C=1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 278
• Topological Polar Surface Area: 47.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-Phenylpyrazolo[1,5-a]pyrimidine-6-carbaldehyde

Comprehensive Overview of 3-Phenylpyrazolo[1,5-a]pyrimidine-6-carbaldehyde (CAS No. 1160264-05-0)

3-Phenylpyrazolo[1,5-a]pyrimidine-6-carbaldehyde (CAS No. 1160264-05-0) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the pyrazolopyrimidine family, a class of molecules known for their diverse biological activities and applications in drug discovery. The presence of both phenyl and aldehyde functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for pyrazolopyrimidine derivatives has surged due to their potential in treating various diseases, including cancer, inflammation, and neurological disorders. Researchers are particularly interested in 3-Phenylpyrazolo[1,5-a]pyrimidine-6-carbaldehyde because of its unique structural features, which allow for further modifications to enhance bioavailability and target specificity. The compound's CAS No. 1160264-05-0 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing importance in medicinal chemistry.

One of the key trends in modern drug development is the focus on small-molecule inhibitors that can modulate specific biological pathways. 3-Phenylpyrazolo[1,5-a]pyrimidine-6-carbaldehyde fits this paradigm, as its scaffold can be tailored to interact with enzymes or receptors involved in disease progression. For instance, analogs of this compound have shown promise as kinase inhibitors, a hot topic in oncology research. The aldehyde group at the 6-position also provides a convenient handle for conjugation or further chemical transformations.

Beyond pharmaceuticals, 3-Phenylpyrazolo[1,5-a]pyrimidine-6-carbaldehyde is explored in materials science, particularly in the design of organic electronic materials. Its conjugated system and electron-rich pyrazolopyrimidine core make it a candidate for applications in OLEDs (organic light-emitting diodes) and photovoltaic devices. This dual applicability in life sciences and advanced materials underscores its interdisciplinary relevance.

From a synthetic chemistry perspective, the compound's CAS No. 1160264-05-0 is often associated with queries about efficient synthesis routes and purity standards. Optimizing the yield and scalability of 3-Phenylpyrazolo[1,5-a]pyrimidine-6-carbaldehyde production remains a priority for industrial and academic labs alike. Recent advancements in green chemistry have also spurred interest in eco-friendly methods to prepare such heterocycles, aligning with global sustainability goals.

In summary, 3-Phenylpyrazolo[1,5-a]pyrimidine-6-carbaldehyde (CAS No. 1160264-05-0) is a multifaceted compound with broad applications in drug discovery and materials engineering. Its structural versatility, combined with the rising demand for pyrazolopyrimidine-based therapeutics and functional materials, ensures its continued prominence in scientific research. As innovation in these fields accelerates, this compound is poised to play a pivotal role in addressing some of today's most pressing challenges.